6-Deoxy-beta-D-glucopyranose
Overview
Description
6-Deoxy-beta-D-glucopyranose is a structural homolog of D-glucose (dextrose) and a stable analog. It lacks the hydroxyl group at the carbon 6 position . It is also an analog of mannose . It is a monosaccharide that exists in an equilibrium between open-chain and cyclic forms .
Synthesis Analysis
A convenient route has been developed for the synthesis of novel 6-amino-2,2- (or 3,3-difluoro)-2- (or 3),6-dideoxy-hexopyranoses . 1, 6-Anhydro-beta-D-glucopyranose was synthesized from 6-O-p-toluenesulfonyl-1, 2, 3, 4-tetra-O-acetyl-beta-D-glucopyranose by a treatment with sodium methoxide .
Molecular Structure Analysis
The molecular structure of 6-Deoxy-beta-D-glucopyranose is similar to that of D-glucose, except that it lacks the hydroxyl group at the carbon 6 position . It is a monosaccharide that exists in an equilibrium between open-chain and cyclic forms .
Scientific Research Applications
Enzymatic Synthesis and Characterization
6-Deoxy-beta-D-glucopyranose has been studied for its role in enzymatic synthesis and characterization. A notable example is the synthesis of the disaccharide 6-O-beta-D-xylopyranosyl-2-acetamido-2-deoxy-D-glucopyranose (N-acetylprimeverosamine), which is structurally related to the natural disaccharide primeverose. This synthesis was achieved via a transglycosylation reaction catalyzed by beta-D-xylosidase from Aspergillus niger, yielding significant insights into carbohydrate chemistry and enzymology (Vetere et al., 1998).
Conformational Studies
Research has also focused on the conformational analysis of compounds like 6-deoxy-6-fluoro-D-glucose (6DFG) in solution, as determined by NMR spectroscopy. Such studies provide critical information on the structural properties and behavior of these molecules in various solvents, contributing to our understanding of carbohydrate chemistry (Abraham et al., 1992).
Biological Activity and Therapeutic Potential
In the realm of biology and pharmacology, derivatives of 6-deoxy-beta-D-glucopyranose have been investigated for their potential therapeutic applications. For instance, research on E5564, a novel Toll-Like Receptor 4-directed endotoxin antagonist, demonstrates the compound's ability to inhibit lipopolysaccharide (LPS)-mediated activation of human myeloid cells and mouse macrophage cell lines, suggesting potential use in treating diseases caused by endotoxin (Mullarkey et al., 2003).
properties
IUPAC Name |
(2R,3R,4S,5S,6R)-6-methyloxane-2,3,4,5-tetrol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3-,4+,5-,6-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHZGCJCMOBCMKK-VFUOTHLCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(C(C(O1)O)O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O)O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Deoxy-beta-D-glucopyranose | |
CAS RN |
22611-09-2 |
Source
|
| Record name | 6-Deoxy-beta-D-glucopyranose | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022611092 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-DEOXY-.BETA.-D-GLUCOPYRANOSE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V8L824OX3Q | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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